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Compound of Interest

Compound Name:
N-(2-

iodophenyl)methanesulfonamide

Cat. No.: B1298369 Get Quote

N-(2-iodophenyl)methanesulfonamide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

synthesis, and reactivity of N-(2-iodophenyl)methanesulfonamide. This versatile compound

serves as a key intermediate in the synthesis of various heterocyclic compounds and is of

significant interest to the pharmaceutical and organic synthesis sectors.

Core Physical and Chemical Properties
N-(2-iodophenyl)methanesulfonamide is a solid, appearing as a yellow to brown substance,

with a purity of approximately 95%.[1][2] Its fundamental properties are summarized in the

table below, providing a quick reference for laboratory use.
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Property Value Source

Molecular Formula C₇H₈INO₂S [3][4]

Molecular Weight 297.12 g/mol [3]

CAS Number 116547-92-3 [3]

IUPAC Name

N-(2-

iodophenyl)methanesulfonami

de

[3]

Melting Point 96-98 °C [5]

Boiling Point (Predicted) 346.8 ± 44.0 °C [5]

Density (Predicted) 1.954 ± 0.06 g/cm³ [5]

pKa (Predicted) 7.93 ± 0.10 [5]

Physical Form Solid [1][6]

Appearance Yellow to Brown Solid [2]

Purity 95% [1][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of N-(2-
iodophenyl)methanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic

protons, the N-H proton of the sulfonamide, and the methyl protons.

¹³C NMR: The carbon spectrum will show distinct peaks for the aromatic carbons and the

methyl carbon of the methanesulfonyl group.

Infrared (IR) Spectroscopy
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The IR spectrum of N-(2-iodophenyl)methanesulfonamide displays key absorption bands

that confirm its structure. The most prominent of these are the strong, characteristic stretches

of the sulfonyl (S=O) group, typically observed around 1320 cm⁻¹ (asymmetric) and 1140 cm⁻¹

(symmetric). Other significant peaks include the N-H stretch of the sulfonamide group and the

C-H stretches of the aromatic ring and methyl group.

Synthesis of N-(2-iodophenyl)methanesulfonamide
The most common and straightforward method for the synthesis of N-(2-
iodophenyl)methanesulfonamide is through the direct amination of 2-iodoaniline with

methanesulfonyl chloride.[3][7] This nucleophilic substitution reaction involves the attack of the

amino group of 2-iodoaniline on the electrophilic sulfur atom of methanesulfonyl chloride,

leading to the formation of the stable sulfonamide bond and the elimination of hydrogen

chloride.[7]

Experimental Protocol: Direct Amination
Materials:

2-Iodoaniline

Methanesulfonyl chloride

Triethylamine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (for workup)

Saturated sodium bicarbonate solution (for workup)

Brine (for workup)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for elution)
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Procedure:

In a round-bottom flask, dissolve 2-iodoaniline in dichloromethane.

Add triethylamine to the solution to act as a base and scavenger for the HCl byproduct.

Cool the mixture in an ice bath.

Slowly add methanesulfonyl chloride to the cooled solution with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitor by TLC).

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric

acid, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain

the crude product.

Purify the crude product by column chromatography on silica gel, using a hexane/ethyl

acetate gradient as the eluent, to yield pure N-(2-iodophenyl)methanesulfonamide.
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Synthesis Workflow for N-(2-iodophenyl)methanesulfonamide.

Chemical Reactivity and Applications in Organic
Synthesis
The presence of the iodine atom on the phenyl ring makes N-(2-
iodophenyl)methanesulfonamide a valuable precursor in various transition metal-catalyzed

cross-coupling reactions.[7] The carbon-iodine bond is relatively weak, rendering the iodine

atom an excellent leaving group.[7]

Palladium-Catalyzed Cross-Coupling Reactions
N-(2-iodophenyl)methanesulfonamide is particularly useful in palladium-catalyzed reactions

to form new carbon-carbon and carbon-heteroatom bonds.[7] This reactivity is pivotal for the
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synthesis of complex heterocyclic structures.

Indole Synthesis: It can react with terminal acetylenes in a one-pot, palladium-catalyzed

process to yield indole derivatives.[7]

Carbazole Synthesis: A significant application is in the synthesis of carbazoles through a

palladium-catalyzed domino reaction with silylaryl triflates, which involves a Suzuki-type

coupling followed by an intramolecular C-H arylation.[7]
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Key Synthetic Applications of N-(2-iodophenyl)methanesulfonamide.

Potential Biological and Pharmaceutical Relevance
The aryl sulfonamide moiety is a well-established pharmacophore found in numerous clinically

approved drugs. While research on the specific medicinal properties of N-(2-
iodophenyl)methanesulfonamide is ongoing, it has been investigated for its potential

antimicrobial and anti-inflammatory properties.[4] Its primary role in pharmaceutical
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development is as a key building block for the synthesis of more complex, biologically active

molecules.[3][4]

Safety Information
N-(2-iodophenyl)methanesulfonamide is classified as an irritant.[4] Standard laboratory

safety precautions, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, should be observed when handling this compound. For detailed safety

information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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